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According to a screening assessment by Environment and Climate Change Canada, which evaluated several

diarylide yellow pigments (including Pigment Yellow 12, 13, 83, and 176), the following conclusions were

drawn regarding their potential for harm [1]:

Human Health: The assessment concluded that these pigments do not pose a significant danger
to human life or health. They are expected to exhibit low to negligible absorption and low
toxicity. The estimated margins of exposure from the use of consumer products and cosmetics were

considered adequate to address uncertainties in the health effects data [1].
Environment: The assessment also concluded that these pigments do not have a harmful effect
on the environment. Due to their particulate nature, very low solubility in water and octanol, and high
molecular weight, they are not expected to bioaccumulate. No effects were found on aquatic, soil-

dwelling, or sediment-dwelling organisms at the tested concentrations [1].

Reference Inhalation Study Protocol for Organic
Pigments

While direct data on Diarylanilide Yellow is unavailable, the methodology from a short-term inhalation

toxicity study on Diketopyrrolopyrrole (DPP) pigments—another class of high-performance organic

pigments—provides a strong model for the experimental design that would be relevant for assessing

Diarylanilide Yellow [2].
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The table below summarizes the key parameters from this study, which can be used as a template for the

required tests:

Experimental
Parameter

Detailed Methodology

Test System Wistar rats (a specific strain of laboratory rat) [2].

Exposure Route Head-nose inhalation (a standard method for assessing respiratory toxicity) [2].

Exposure Regimen 6 hours per day, for 5 consecutive days [2].

Target
Concentration

30 mg/m³ as a high dose (selected based on occupational exposure limits for

respirable nuisance dust) [2].

Toxicity Endpoints Broncho-alveolar lavage fluid (BALF) analysis & Microscopic examination of the

entire respiratory tract [2].

BALF Biomarkers Polymorphonuclear neutrophils (PMN), inflammatory markers (MCP-1,

Osteopontin) [2].

Histopathology
Focus

Pigment deposition, phagocytosis by macrophages, hypertrophy/hyperplasia of

bronchioles and alveolar ducts, and general inflammation [2].

Recovery Period Effects were assessed both immediately after the final exposure and after a 3-

week recovery period [2].

Experimental Workflow Visualization

The following diagram illustrates the logical workflow of the referenced inhalation study protocol. You can

use this DOT script with Graphviz to generate a visual representation.
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Diagram Title: Inhalation Toxicity Study Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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